![molecular formula C20H24ClN3O2 B6186041 2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide CAS No. 2624126-19-6](/img/no-structure.png)
2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide
Description
The compound “2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, includes a piperazine ring substituted with phenyl groups. One of these phenyl groups is chlorinated, and the other has a hydroxyl (-OH) group .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. The chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the hydroxyphenyl group could participate in reactions typical of alcohols .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar hydroxyl group and the piperazine ring might increase its solubility in water .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide' involves the reaction of 2-chlorobenzoyl chloride with N,N-dimethylpiperazine followed by reaction with 4-hydroxybenzylamine to form the intermediate product. The intermediate product is then reacted with N,N-dimethylacetamide to yield the final product.", "Starting Materials": [ "2-chlorobenzoyl chloride", "N,N-dimethylpiperazine", "4-hydroxybenzylamine", "N,N-dimethylacetamide" ], "Reaction": [ "Step 1: Reaction of 2-chlorobenzoyl chloride with N,N-dimethylpiperazine in the presence of a base such as triethylamine or pyridine to form 2-(2-chlorophenyl)-2-(N,N-dimethylamino)acetophenone.", "Step 2: Reaction of the intermediate product from step 1 with 4-hydroxybenzylamine in the presence of a base such as sodium carbonate or potassium carbonate to form the intermediate product 2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]acetophenone.", "Step 3: Reaction of the intermediate product from step 2 with N,N-dimethylacetamide in the presence of a base such as sodium hydride or potassium hydride to yield the final product 2-(2-chlorophenyl)-2-[4-(4-hydroxyphenyl)piperazin-1-yl]-N,N-dimethylacetamide." ] } | |
CAS No. |
2624126-19-6 |
Molecular Formula |
C20H24ClN3O2 |
Molecular Weight |
373.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
